Cas no 1804419-31-5 (3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide
• CAS No: 1804419-31-5
• MF: C₈H₇F₂N₃O₂S
• MW: 247.221886873245
• CID: 4877132
• Update Time: 2025-06-09

3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide

• Inchi： 1S/C8H7F2N3O2S/c1-4-2-5(3-11)6(7(9)10)13-8(4)16(12,14)15/h2,7H,1H3,(H2,12,14,15)
• InChI Key： UAHZHODHBPGYQP-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C#N)=C(C(F)F)N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide

Introduction to 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide (CAS No. 1804419-31-5)

3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide, identified by its CAS number 1804419-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of a cyano group, a difluoromethyl substituent, and a methyl group on the pyridine ring, coupled with a sulfonamide functional group at the 6-position, contributes to its unique chemical properties and potential applications.

The synthesis and characterization of 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide have been the focus of several recent studies, reflecting its importance in medicinal chemistry. The compound's structure suggests that it may exhibit inhibitory effects on various biological targets, making it a promising candidate for further investigation in drug discovery programs. Specifically, the difluoromethyl group is known to enhance metabolic stability and binding affinity, while the cyano group can participate in hydrogen bonding interactions, further influencing its pharmacological profile.

In recent years, there has been growing interest in the development of novel sulfonamides as therapeutic agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorinated substituents into these molecules has been shown to modulate their biological activity significantly. For instance, studies have demonstrated that fluorinated pyridines can improve the solubility and bioavailability of drug candidates, thereby enhancing their therapeutic efficacy.

The 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide molecule represents an advanced scaffold that could be further optimized for specific biological applications. Researchers have been exploring its potential as a lead compound in the development of new drugs targeting various diseases. The cyano group at the 3-position can serve as a handle for further derivatization, allowing chemists to tailor its properties for particular therapeutic needs. Additionally, the sulfonamide moiety at the 6-position provides a site for interaction with biological targets, making it an attractive scaffold for medicinal chemists.

One of the most exciting aspects of this compound is its potential in oncology research. Pyridine derivatives have been extensively studied for their role in inhibiting kinases and other enzymes involved in cancer progression. The structural features of 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide suggest that it may interfere with key signaling pathways implicated in tumor growth and metastasis. Preliminary computational studies have indicated that this compound could bind to target proteins with high affinity, potentially leading to the development of novel anticancer agents.

Furthermore, the agrochemical industry has also shown interest in this compound due to its potential as a precursor for crop protection agents. Pyridine sulfonamides have been used in agriculture as herbicides and fungicides, and the unique structure of 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide may offer improved efficacy against resistant plant pathogens. Its mode of action could provide new solutions for sustainable agriculture by offering alternatives to existing chemical formulations.

The synthetic route to 3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide is another area of active research. Efficient synthetic methodologies are crucial for producing this compound on an industrial scale while maintaining high purity standards. Recent advances in fluorination techniques have enabled the introduction of difluoromethyl groups into complex molecules with greater precision and yield. These advancements are particularly relevant for this compound, where the difluoromethyl substituent plays a critical role in its biological activity.

In conclusion,3-Cyano-2-(difluoromethyl)-5-methylpyridine-6-sulfonamide (CAS No. 1804419-31-5) is a versatile and promising compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for drug discovery programs targeting various diseases, including cancer and plant pathogens. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.